Cas no 166670-58-2 (Benzothiazole, 2-(1H-indol-2-yl)-)

• Product Name: Benzothiazole, 2-(1H-indol-2-yl)-
• CAS No: 166670-58-2
• MF: C₁₅H₁₀N₂S
• MW: 250.318301677704
• CID: 1347554
• Update Time: 2024-08-17

Benzothiazole, 2-(1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(1H-indol-2-yl)-

• Inchi： 1S/C15H10N2S/c1-2-6-11-10(5-1)9-13(16-11)15-17-12-7-3-4-8-14(12)18-15/h1-9,16H
• InChI Key： JHGJRAIQCJVGGZ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C1=CC2=C(N1)C=CC=C2

Computed Properties

• Exact Mass: 250.0566

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Melting Point: 168-169 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 484.5±37.0 °C(Predicted)
• PSA: 28.68
• pka: 15.57±0.30(Predicted)